Cas no 105870-59-5 ((3β)-3-Hydroxy-11-oxours-12-en-28-oic acid)

(3β)-3-Hydroxy-11-oxours-12-en-28-oic acid is a triterpenoid derivative with a well-defined steroidal structure, characterized by a hydroxyl group at the C-3 position, a ketone at C-11, and a double bond at C-12. This compound is of interest due to its potential as a precursor or intermediate in the synthesis of bioactive molecules, particularly in medicinal chemistry research. Its structural features, including the α,β-unsaturated carbonyl system, may confer reactivity useful for further functionalization. The compound’s purity and defined stereochemistry make it suitable for mechanistic studies or as a reference standard in analytical applications. Its stability under controlled conditions ensures reliable performance in laboratory settings.
(3β)-3-Hydroxy-11-oxours-12-en-28-oic acid structure
105870-59-5 structure
Product Name:(3β)-3-Hydroxy-11-oxours-12-en-28-oic acid
CAS No:105870-59-5
MF:C30H46O4
MW:470.683849811554
CID:199218
PubChem ID:21671982
Update Time:2025-08-10

(3β)-3-Hydroxy-11-oxours-12-en-28-oic acid Chemical and Physical Properties

Names and Identifiers

    • Urs-12-en-28-oic acid,3-hydroxy-11-oxo-, (3b)-
    • Obtusilin
    • 11-Oxoursolicacid
    • 11-keto-ursolic acid
    • BDBM50307108
    • (3β)-3-Hydroxy-11-oxours-12-en-28-oic acid
    • CHEMBL603710
    • 105870-59-5
    • PD179293
    • AKOS016036263
    • CS-0892623
    • (1S,2R,4aS,6aR,6aS,6bR,8aR,10S,12aS,14bS)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-13-oxo-1,2,3,4,5,6,6a,7,8,8a,10,11,12,14b-tetradecahydropicene-4a-carboxylic acid
    • FS-7056
    • HY-N12162
    • DA-76368
    • (1S,2R,4aS,6aS,6bR,8aR,10S,12aS,12bR,14bS)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-13-oxo-1,2,3,4,5,6,7,8,8a,10,11,12,12b,14b-tetradecahydropicene-4a-carboxylic acid
    • Inchi： 1S/C30H46O4/c1-17-8-13-30(25(33)34)15-14-28(6)19(23(30)18(17)2)16-20(31)24-27(5)11-10-22(32)26(3,4)21(27)9-12-29(24,28)7/h16-18,21-24,32H,8-15H2,1-7H3,(H,33,34)/t17-,18+,21+,22+,23+,24-,27+,28-,29-,30+/m1/s1
    • InChI Key： MDQJVSLVPQYJLP-HUWCOUCRSA-N
    • SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@H](C)[C@H](C)[C@H]4C3=CC([C@@H]12)=O

Computed Properties

  • Exact Mass: 470.33960994g/mol
  • Monoisotopic Mass: 470.33960994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 1
  • Complexity: 950
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 6.3

Experimental Properties

  • Color/Form: Powder

(3β)-3-Hydroxy-11-oxours-12-en-28-oic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AE28367-5mg
Obtusilin
 105870-59-5 ≥98%
5mg
 $677.00 2024-04-20

(3β)-3-Hydroxy-11-oxours-12-en-28-oic acid Related Literature

Related Categories

105870-59-5 ((3β)-3-Hydroxy-11-oxours-12-en-28-oic acid) Related Products

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd